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Compound of Interest

Compound Name: Captopril EP Impurity J

Cat. No.: B121658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Captopril Impurity J, with the CAS number 64838-55-7, is a significant process-related impurity

and potential degradant of Captopril, a widely used angiotensin-converting enzyme (ACE)

inhibitor.[1][2] Chemically, it is (2S)-1-[(2S)-3-(Acetylsulfanyl)-2-methylpropanoyl]pyrrolidine-2-

carboxylic acid, also known as Acetylcaptopril or S-acetylcaptopril.[2][3] As a key impurity, its

identification, characterization, and control are crucial for ensuring the quality, safety, and

efficacy of Captopril drug products. This technical guide provides a comprehensive overview of

Captopril Impurity J, including its chemical properties, synthesis, analytical characterization,

and available safety information.

Chemical and Physical Properties
Captopril Impurity J is a white to off-white fine powder.[4] A summary of its key chemical and

physical properties is presented in Table 1.
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Property Value Reference

CAS Number 64838-55-7 [1][2]

Molecular Formula C11H17NO4S [1]

Molecular Weight 259.32 g/mol [1]

IUPAC Name

(2S)-1-[(2S)-3-

(Acetylsulfanyl)-2-

methylpropanoyl]pyrrolidine-2-

carboxylic acid

[2]

Synonyms
Acetylcaptopril, S-

acetylcaptopril
[2][3]

Appearance White to off-white fine powder [4]

Melting Point 76-82 °C

Storage 2-8°C

Synthesis of Captopril Impurity J
Captopril Impurity J is the direct synthetic precursor to Captopril, where the thiol group is

protected by an acetyl moiety. The synthesis generally involves the acylation of L-proline with

(2S)-3-acetylthio-2-methylpropanoyl chloride.

Logical Workflow for Synthesis:
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L-Proline

Acylation Reaction(2S)-3-acetylthio-2-methylpropanoyl chloride

Base (e.g., NaOH)

Captopril Impurity J
(S-acetylcaptopril)

Deprotection
(Aminolysis) Captopril
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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